Cas no 103648-08-4 (1-(1-hydroxycyclohexyl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(1-hydroxycyclohexyl)-2,2-dimethylpropan-1-one
• CAS No: 103648-08-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 1138406
• PubChem ID: 11789898
• Update Time: 2025-04-20

1-(1-hydroxycyclohexyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxycyclohexyl)-2,2-dimethylpropan-1-one
• 103648-08-4
• DTXSID20472801
• SCHEMBL13543294
• 1-Propanone, 1-(1-hydroxycyclohexyl)-2,2-dimethyl-

• Inchi： 1S/C11H20O2/c1-10(2,3)9(12)11(13)7-5-4-6-8-11/h13H,4-8H2,1-3H3
• InChI Key： VRNHRIBENYNKRN-UHFFFAOYSA-N
• SMILES： OC1(C(C(C)(C)C)=O)CCCCC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų